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Compound of Interest

Compound Name: Homovanillic acid-d2

Cat. No.: B12409578

This technical guide provides researchers, scientists, and drug development professionals with
a comprehensive overview of commercially available Homovanillic acid-d2 (HVA-d2)
standards. This document outlines the standards' properties, suppliers, and detailed
methodologies for their application in quantitative analysis.

Introduction

Homovanillic acid (HVA) is the major terminal metabolite of the neurotransmitter dopamine.[1]
Its quantification in biological fluids such as urine and plasma is a critical biomarker for the
diagnosis and monitoring of several pathological conditions, most notably neuroblastoma, a
common childhood cancer.[2] Accurate and precise measurement of HVA is paramount for
clinical diagnostics and research. Stable isotope-labeled internal standards, such as
Homovanillic acid-d2, are indispensable for robust analytical methods like liquid
chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass
spectrometry (GC-MS). These standards correct for variability during sample preparation and
analysis, thereby ensuring high accuracy and precision.[3]

Commercially Available Deuterated Homovanillic
Acid Standards

A variety of deuterated HVA standards are commercially available to suit different analytical
needs. While the primary focus of this guide is HVA-d2, other deuterated variants are also
included for a comprehensive overview.
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Dopamine Metabolism to Homovanillic Acid

Homovanillic acid is the final product of dopamine metabolism, formed through a two-step

enzymatic process involving Monoamine Oxidase (MAO) and Catechol-O-Methyltransferase

(COMT).[4] Understanding this metabolic pathway is crucial for the correct interpretation of

HVA levels in clinical and research settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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